Cas no 63086-22-6 (Acetonitrile, [[(4-fluorophenyl)methyl]amino]-)

• Product Name: Acetonitrile, [[(4-fluorophenyl)methyl]amino]-
• CAS No: 63086-22-6
• MF: C₉H₉FN₂
• MW: 164.179565191269
• MDL: MFCD02102395
• CID: 1645596
• PubChem ID: 3726734
• Update Time: 2025-07-16

Acetonitrile, [[(4-fluorophenyl)methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[(4-fluorophenyl)methyl]amino]-
• 1R-0185
• SCHEMBL6663240
• 2-[(4-fluorophenyl)methylamino]acetonitrile
• AKOS000259839
• MFCD02102395
• 2-([(4-Fluorophenyl)methyl]amino)acetonitrile
• 2-{[(4-fluorophenyl)methyl]amino}acetonitrile
• 2-((4-Fluorobenzyl)amino)acetonitrile
• 2-[(4-fluorobenzyl)amino]acetonitrile
• CS-0326786
• 63086-22-6

• MDL： MFCD02102395
• Inchi： 1S/C9H9FN2/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4,12H,6-7H2
• InChI Key： QNZBSRVSEANUKH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNCC#N

Computed Properties

• Exact Mass: 164.07507
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Additional information on Acetonitrile, [[(4-fluorophenyl)methyl]amino]-

Comprehensive Overview of Acetonitrile, [[(4-fluorophenyl)methyl]amino]- (CAS No. 63086-22-6)

Acetonitrile, [[(4-fluorophenyl)methyl]amino]- (CAS No. 63086-22-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of acetonitrile derivatives and features a 4-fluorophenyl group, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently seek information on its synthesis methods, physicochemical properties, and potential applications, making it a topic of growing interest.

The compound's molecular structure combines an acetonitrile backbone with a [(4-fluorophenyl)methyl]amino substituent, offering unique electronic and steric properties. This structural feature is particularly valuable in the development of pharmaceutical intermediates and agrochemicals. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

One of the most searched questions related to Acetonitrile, [[(4-fluorophenyl)methyl]amino]- revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored properly. These characteristics make it a versatile reagent in organic synthesis and catalysis.

In the context of drug discovery, this compound has gained attention due to its potential role as a building block for bioactive molecules. Its 4-fluorophenyl moiety is often leveraged to enhance the pharmacokinetic properties of target compounds, such as improved metabolic stability and binding affinity. Researchers are also exploring its use in peptide modification and bioconjugation, further expanding its applicability.

From an analytical perspective, Acetonitrile, [[(4-fluorophenyl)methyl]amino]- is often characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods provide insights into its purity and structural integrity, which are critical for ensuring reproducibility in research. The compound's CAS No. 63086-22-6 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

Emerging discussions in the scientific community highlight the compound's potential in material science, particularly in the design of functionalized polymers and nanomaterials. Its ability to act as a ligand or crosslinking agent opens new avenues for creating advanced materials with tailored properties. This interdisciplinary relevance underscores the importance of continued research into its reactivity and applications.

In summary, Acetonitrile, [[(4-fluorophenyl)methyl]amino]- (CAS No. 63086-22-6) is a multifaceted compound with broad utility in chemical synthesis, pharmaceutical development, and material engineering. Its unique structural features and adaptable properties make it a valuable asset for researchers aiming to address contemporary challenges in these fields. As interest in sustainable chemistry and precision medicine grows, this compound is poised to play an increasingly prominent role in scientific innovation.